Cas no 1248140-11-5 (3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid)

• Product Name: 3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
• CAS No: 1248140-11-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6342894
• PubChem ID: 62395652
• Update Time: 2025-08-04

3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
• 1248140-11-5
• AKOS011683005
• EN300-1848416

• Inchi： 1S/C11H14O4/c1-7-5-8(3-4-10(7)15-2)9(12)6-11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)
• InChI Key： NGCRYPHOSBDTFC-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid

3-Hydroxy-3-(4-methoxy-3-methylphenyl)propanoic Acid (CAS No. 1248140-11-5): An Overview of Its Properties and Applications

3-Hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1248140-11-5) is a compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, also known as HMPA, is a derivative of propanoic acid with a unique structure that includes a hydroxy group and a substituted phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The molecular formula of 3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid is C₁₂H₁₆O₄, and its molecular weight is 228.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it amenable to various chemical reactions and biological assays.

In recent years, HMPA has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role in the treatment of metabolic disorders. Studies have shown that HMPA can modulate key metabolic pathways, including glucose metabolism and lipid homeostasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that HMPA can enhance insulin sensitivity in adipocytes, thereby potentially offering a new approach to managing type 2 diabetes.

Beyond its metabolic effects, HMPA has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research conducted by a team at the University of California, San Francisco, found that HMPA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that HMPA could be a promising candidate for developing anti-inflammatory drugs.

The pharmacokinetic profile of HMPA has also been studied in detail. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as liver and adipose tissue. These properties are crucial for ensuring that the compound reaches its intended sites of action in the body.

In addition to its therapeutic potential, HMPA has been explored for its use as an intermediate in the synthesis of more complex molecules. Its unique structure makes it an attractive building block for the development of novel pharmaceuticals and agrochemicals. For example, researchers at the Institute of Organic Chemistry have utilized HMPA as a key intermediate in the synthesis of potent antiviral agents with activity against influenza viruses.

The safety profile of HMPA has also been evaluated in several preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (HMPA) (CAS No. 1248140-11-5) is a versatile compound with promising applications in various fields, including metabolic disorders, inflammation, and drug synthesis. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of complex diseases.